High-Resolution Infrared Spectrum of Ethane-1,1,1-d3: A Comprehensive Technical Guide
High-Resolution Infrared Spectrum of Ethane-1,1,1-d3: A Comprehensive Technical Guide
Introduction & Theoretical Framework
Ethane-1,1,1-d3 ( CH3CD3 ) is a prototypical symmetric top molecule of C3v symmetry. In the realm of high-resolution molecular spectroscopy, it serves as a critical benchmark for understanding large-amplitude internal rotation (torsion) and its intricate coupling with small-amplitude vibrations and overall molecular rotation[1].
Unlike its symmetric isotopologues ( CH3CH3 and CD3CD3 ), the isotopic substitution in CH3CD3 breaks the center of inversion, inducing a small permanent electric dipole moment ( μ≈0.011 D)[2]. This symmetry breaking makes the pure rotational spectrum microwave-active and introduces unique selection rules for infrared (IR) transitions. The internal rotation of the CH3 group against the CD3 frame is hindered by a three-fold potential barrier ( V3≈993.8 cm−1 )[2]. When the molecule is excited to fundamental vibrational states, the torsional stack of the ground state interacts with the excited vibrational states via Coriolis and Fermi-type resonances, leading to observable "giant" torsional splittings[3][4].
This whitepaper details the spectroscopic signatures, underlying quantum mechanical causality, and validated experimental protocols for acquiring and analyzing the high-resolution IR spectrum of CH3CD3 .
Key Vibrational Bands and Spectroscopic Signatures
The high-resolution IR spectrum of CH3CD3 is dominated by several key fundamental bands, with the low-frequency modes exhibiting the most pronounced vibration-torsion-rotation interactions.
The ν12 Degenerate Fundamental (~680 cm⁻¹)
The ν12 band is the lowest frequency degenerate fundamental (perpendicular band, ΔK=±1 )[1][4]. High-resolution Fourier transform infrared (FTIR) studies reveal that while the intrinsic tunneling splitting in an unperturbed symmetric top is expected to be negligible, the ν12 band exhibits highly resolved σ -splittings (torsional splittings) across all rotational branches[1].
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Mechanistic Causality: This splitting is not an intrinsic property of the isolated ν12=1 state. Instead, it is induced by a resonant Coriolis interaction between the torsional bath states of the ground vibrational state (specifically v6=3,4 ) and the ν12=1 state[1][4]. The near-degeneracy of these states allows the E -species vibrational angular momentum to couple with the internal rotation.
The ν5 Parallel Fundamental (~900 cm⁻¹)
The ν5 band is the lowest frequency parallel fundamental ( ΔK=0 )[3]. Historically difficult to analyze due to its intrinsic weakness and severe perturbations, recent high-resolution global three-band analyses have successfully modeled it[3].
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Mechanistic Causality: The ν5 state is heavily perturbed by inter-vibrational coupling. It requires a global fit that simultaneously accounts for the ground state, the ν12 state, and the ν5 state. The interaction manifests as Fermi-type anharmonic coupling and Coriolis resonances, leading to anomalous line shifts and giant torsional splittings that cannot be explained by an isolated band model[3].
The ν6 Torsional Fundamental (Far-IR)
The pure torsional fundamental ( ν6=1←0 ) lies in the far-infrared region. Though formally forbidden in the lowest order, it becomes weakly IR-active due to intensity borrowing via Coriolis interactions with the degenerate E -species vibrations[2].
Caption: Vibration-torsion-rotation coupling pathways in CH3CD3.
Molecular Constants and Quantitative Data
The rigorous assignment of the CH3CD3 spectrum relies on highly precise molecular constants derived from combined microwave, Raman, and high-resolution IR global fits[2][3][5].
| Spectroscopic Parameter | Value | Physical Description |
| A0 | 1.7809±0.0016 cm−1 | Rotational constant about the C3 symmetry axis[5]. |
| B0 | 0.5491±0.0003 cm−1 | Transverse rotational constant[5]. |
| V3 | 993.804±0.058 cm−1 | Three-fold torsional barrier height hindering internal rotation[2]. |
| ν12 Band Origin | ∼680 cm−1 | Center frequency of the lowest degenerate fundamental[1]. |
| ν5 Band Origin | ∼900 cm−1 | Center frequency of the lowest parallel fundamental[3]. |
Experimental Protocols: High-Resolution FTIR Workflow
To resolve the dense rovibrational structure and sub-Doppler torsional splittings of CH3CD3 , the experimental setup must be meticulously optimized to minimize collisional broadening and thermal spectral congestion[1][3].
Rationale for Experimental Conditions
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Cryogenic Cooling (130 K): At room temperature, the partition function distributes population across high J and K rotational states, as well as excited torsional states ( v6≥1 ). Cooling the sample to 130 K collapses the population into the lowest states, drastically reducing hot-band congestion and simplifying branch assignments[1].
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Low Pressure (0.4 Torr) & Long Pathlength (20–60 m): To prevent pressure (collisional) broadening from exceeding the instrumental resolution limit ( ∼0.0024 cm−1 ), the gas must be held at sub-Torr pressures[1]. To compensate for the low number density of absorbers, a multi-pass White cell is utilized to achieve pathlengths up to 60 meters, ensuring sufficient signal-to-noise ratio according to the Beer-Lambert law[3].
Step-by-Step Methodology
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Sample Preparation: Synthesize or procure CH3CD3 with an isotopic purity of >99% . Degas the sample via multiple freeze-pump-thaw cycles on a vacuum manifold to remove volatile impurities (e.g., atmospheric CO2 and H2O ).
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Cell Conditioning: Evacuate a multi-pass cryogenic White cell to a base pressure of <10−5 Torr. Cool the cell jacket using liquid nitrogen boil-off to stabilize the internal temperature at 130±1 K .
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Sample Introduction: Introduce the CH3CD3 gas into the cell until a stable pressure of 0.4 Torr is achieved, monitored via a capacitance manometer[1].
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Interferometer Configuration: Utilize a high-resolution FTIR spectrometer (e.g., a modified Bomem DA3) equipped with a KBr beamsplitter and a liquid-nitrogen-cooled HgCdTe (MCT) detector. Set the maximum optical path difference to yield an instrumental resolution of 0.0024 cm−1 [1].
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Data Acquisition: Co-add hundreds of interferograms over several hours to achieve a high signal-to-noise ratio. Record a background single-beam spectrum of the evacuated cell under identical thermal conditions.
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Processing & Calibration: Fourier transform the phase-corrected interferograms using a boxcar apodization function. Calibrate the absolute wavenumber scale using residual water vapor lines or a co-measured reference gas (e.g., N2O ).
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Spectral Assignment: Utilize Loomis-Wood assignment software to identify J and K rotational progressions. Fit the assigned transitions to a symmetry-adapted effective torsion-rotation Hamiltonian to extract the parameters.
Caption: High-resolution FTIR experimental workflow for CH3CD3.
Conclusion
The high-resolution infrared spectrum of ethane-1,1,1-d3 ( CH3CD3 ) provides a rigorous testing ground for molecular quantum mechanics. The exact modeling of the ν12 and ν5 bands necessitates moving beyond the isolated rigid-rotor harmonic-oscillator approximation. By employing cryogenic multi-pass FTIR spectroscopy and global interaction Hamiltonians, researchers can accurately map the Coriolis and Fermi resonances that dictate the internal dynamics of this fundamental symmetric top molecule.
References
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[1] N. Moazzen-Ahmadi, I. Ozier, I. Mukhopadhyay, A. R. W. McKellar. Vibration–torsion–rotation analysis of the ν12 band of CH3CD3. American Institute of Physics (AIP). URL:[Link]
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[5] D. W. Lepard, D. M. C. Sweeney, H. L. Welsh. THE RAMAN SPECTRUM OF ETHANE-1,1,1-d3. Canadian Science Publishing. URL:[Link]
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[2] N. Moazzen-Ahmadi et al. The torsional spectrum of CH3CD3. American Institute of Physics (AIP). URL:[Link]
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[3] J.R. Cooper, A.R.W. McKellar, I. Ozier, N. Moazzen-Ahmadi. The Colloquium on High Resolution Molecular Spectroscopy (18th), DIJON 2003. DTIC. URL:[Link]
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[4] N. Moazzen-Ahmadi, I. Ozier, I. Mukhopadhyay, A. R. W. McKellar. Vibration–torsion–rotation analysis of the ν12 band of CH3CD3. American Institute of Physics (AIP). URL:[Link]
